Cas no 1214343-72-2 (3-Fluoro-2-nitrobenzoyl chloride)

• Product Name: 3-Fluoro-2-nitrobenzoyl chloride
• CAS No: 1214343-72-2
• MF: C₇H₃ClFNO₃
• MW: 203.555024385452
• MDL: MFCD13185619
• CID: 1067823
• PubChem ID: 53256664
• Update Time: 2025-06-25

3-Fluoro-2-nitrobenzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-2-nitrobenzoyl chloride
• 1214343-72-2
• SCHEMBL9849650
• MFCD13185619
• 3-Fluoro-2-nitrobenzoylchloride

• MDL： MFCD13185619
• Inchi： 1S/C7H3ClFNO3/c8-7(11)4-2-1-3-5(9)6(4)10(12)13/h1-3H
• InChI Key： VVFRPFIZSXRDJH-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC=C(C=1[N+](=O)[O-])F)=O

Computed Properties

• Exact Mass: 202.9785488g/mol
• Monoisotopic Mass: 202.9785488g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 62.9Ų

Additional information on 3-Fluoro-2-nitrobenzoyl chloride

Introduction to 3-Fluoro-2-nitrobenzoyl chloride (CAS No. 1214343-72-2)

3-Fluoro-2-nitrobenzoyl chloride (CAS No. 1214343-72-2) is a versatile organic compound that has gained significant attention in the fields of chemical synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique functional groups, which include a fluorine atom, a nitro group, and an acyl chloride moiety. These functionalities endow the molecule with a range of chemical properties that make it a valuable reagent in various synthetic pathways and applications.

The molecular structure of 3-Fluoro-2-nitrobenzoyl chloride consists of a benzene ring substituted with a fluorine atom at the 3-position, a nitro group at the 2-position, and an acyl chloride group at the 1-position. The presence of these substituents imparts distinct reactivity and selectivity to the molecule, making it an attractive starting material for the synthesis of more complex organic compounds.

In recent years, there has been a surge in research focused on the utilization of 3-Fluoro-2-nitrobenzoyl chloride in the development of novel pharmaceuticals. The fluorine atom and nitro group are known to influence the biological activity and pharmacokinetic properties of molecules, which can be crucial for optimizing drug candidates. For instance, studies have shown that fluorinated compounds often exhibit enhanced metabolic stability and improved binding affinity to target receptors.

The acyl chloride functionality of 3-Fluoro-2-nitrobenzoyl chloride makes it highly reactive towards nucleophiles, enabling it to participate in a variety of chemical reactions such as nucleophilic acyl substitution, Friedel-Crafts acylation, and amidation. These reactions are fundamental in organic synthesis and are widely used in the preparation of intermediates for pharmaceuticals, agrochemicals, and other fine chemicals.

In the context of pharmaceutical research, 3-Fluoro-2-nitrobenzoyl chloride has been explored as a key intermediate in the synthesis of potential anti-cancer agents. One notable example is its use in the preparation of fluorinated derivatives of known anti-cancer drugs, which have shown improved efficacy and reduced side effects compared to their non-fluorinated counterparts. The nitro group can also be reduced to an amino group under appropriate conditions, providing access to a wide range of bioactive molecules.

Beyond pharmaceutical applications, 3-Fluoro-2-nitrobenzoyl chloride has found utility in materials science. Its unique electronic properties make it suitable for the synthesis of functional materials such as polymers and dyes. For instance, researchers have utilized this compound to develop novel polymers with enhanced thermal stability and mechanical strength. These materials have potential applications in electronics, coatings, and advanced composites.

The synthesis of 3-Fluoro-2-nitrobenzoyl chloride typically involves multi-step processes that include nitration, fluorination, and chlorination reactions. Each step requires careful control of reaction conditions to ensure high yields and purity. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound, reducing waste generation and improving overall sustainability.

In conclusion, 3-Fluoro-2-nitrobenzoyl chloride (CAS No. 1214343-72-2) is a multifaceted compound with significant potential in various scientific disciplines. Its unique combination of functional groups makes it a valuable reagent for chemical synthesis and a promising intermediate for pharmaceutical development. Ongoing research continues to uncover new applications and optimize existing processes involving this compound, further solidifying its importance in modern chemistry.